(1-Ethylazetidin-2-yl)methanamine

• IUPAC Name: (1-ethylazetidin-2-yl)methanamine
• InChI: InChI=1S/C6H14N2/c1-2-8-4-3-6(8)5-7/h6H,2-5,7H2,1H3
• InChI Key: VCGBXNXXMFHOBK-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC1CN
• Molecular Formula: C6H14N2
• Molecular Weight: 114.19 g/mol
• CAS RN: 1314924-87-2

Description

(1-Ethylazetidin-2-yl)methanamine, also known as AEM, is a cyclic amine compound that has gained attention in scientific research due to its potential therapeutic applications. AEM is a chiral compound, with two enantiomers that exhibit different biological activities. In

Scientific Research Applications

Biased Agonism in Serotonin Receptors

Novel derivatives of methanamine, including (1-Ethylazetidin-2-yl)methanamine, have been explored for their potential as biased agonists targeting serotonin 5-HT1A receptors. These compounds demonstrate unique "signaling fingerprints," offering diverse therapeutic profiles versus side effects, particularly in central nervous system pathologies. For instance, certain derivatives preferentially targeted ERK1/2 phosphorylation, indicating a potential for antidepressant-like effects without the common side effects associated with broad serotonin receptor activation (Sniecikowska et al., 2020).

Antibacterial and Antifungal Activities

Research into azetidine derivatives, related to this compound, has shown promising antibacterial and antifungal activities. These studies suggest the potential of such compounds in developing new antimicrobial agents. The synthesized compounds displayed acceptable antibacterial and antifungal results, indicating their potential utility in addressing drug-resistant infections (Rao et al., 2013).

Antidepressant-like Activity

Further studies on methanamine derivatives have highlighted their role as ERK1/2 phosphorylation-preferring serotonin 5-HT1A receptor-biased agonists. These compounds demonstrated high receptor affinity and selectivity, promising antidepressant-like activity without the side effects typically associated with serotonin-targeting drugs. This research underscores the therapeutic potential of these compounds in treating depression (Sniecikowska et al., 2019).

Catalytic Applications in Organic Synthesis

Azetidine and methanamine derivatives have been employed as ligands in catalysis, demonstrating their versatility in synthetic organic chemistry. For example, their application in transfer hydrogenation reactions has been documented, showcasing the utility of these compounds in facilitating a variety of chemical transformations with high efficiency and selectivity (Karabuğa et al., 2015).

Gene Therapy and Drug Delivery

The structural features of azetidine and methanamine derivatives, including this compound, have found applications in gene therapy and drug delivery systems. Their ability to form complexes and interact with biological molecules highlights their potential as carriers for therapeutic genes and drugs, opening new avenues for treatment strategies across various medical fields (Moghimi et al., 2005).